Cas no 82373-95-3 ((22R,23R)-28-Homo Brassinolide)

(22R,23R)-28-Homo Brassinolide is a bioactive brassinosteroid analog known for its potent plant growth-regulating properties. Structurally similar to natural brassinolides, it enhances cell division, elongation, and stress tolerance in plants at low concentrations. Its (22R,23R) stereochemistry ensures high biological activity, improving crop yield and quality under adverse conditions such as drought, salinity, or temperature extremes. The compound is widely studied for its role in modulating photosynthetic efficiency and nutrient uptake. Due to its stability and efficacy, it is utilized in agricultural research and precision farming applications. Its mode of action involves binding to brassinosteroid receptors, triggering downstream signaling pathways that promote plant resilience and productivity.

(22R,23R)-28-Homo Brassinolide structure

82373-95-3 structure

Product Name:(22R,23R)-28-Homo Brassinolide

CAS No:82373-95-3

MF:C₂₉H₅₀O₆

MW:494.703710079193

CID:4551455

Update Time:2025-06-08

(22R,23R)-28-Homo Brassinolide Chemical and Physical Properties

Names and Identifiers

- 28-homobrassinolide
- Homobrassinolide
- P301F2094N
- Brassinolide-ethyl
- (22R,23R)-homobrassinolide
- Q27286050
- (22R,23R)-2A,3A,22,23-TETRAHYDROXY-24-ETHYL-BETA-HOMO-7-OXA-5A-CHOLESTAN-6-ONE
- (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2R,3R,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one (ACI)
- B-Homo-7-oxastigmastan-6-one, 2,3,22,23-tetrahydroxy-, (2α,3α,5α,22R,23R)- (ZCI)
- 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-(4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, [1R-[1α(1S*,2R*,3R*,4S*),3aβ,3bα,6aβ,8β,9β,10aα,10bβ,12aα]]-
- Epin Plus
- (22R,23R)-28-Homo Brassinolide
- Inchi： 1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,23-,24+,25+,26+,28+,29+/m0/s1
- InChI Key： HJIKODJJEORHMZ-NNPZUXBVSA-N
- SMILES： O1C([C@H]2C[C@@H]([C@@H](C[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)[C@H]([C@@H]([C@@H](CC)C(C)C)O)O)CC[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

Exact Mass: 494.360739g/mol
Monoisotopic Mass: 494.360739g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 35
Rotatable Bond Count: 6
Complexity: 770
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 13
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 107
Molecular Weight: 494.7g/mol
XLogP3: 5.2

(22R,23R)-28-Homo Brassinolide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H304722-25mg	(22R,23R)-28-Homo Brassinolide	82373-95-3	≥93%	25mg	¥1099.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H304722-5mg	(22R,23R)-28-Homo Brassinolide	82373-95-3	≥93%	5mg	¥399.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H304722-100mg	(22R,23R)-28-Homo Brassinolide	82373-95-3	≥93%	100mg	¥2699.90	2023-09-02
TRC	H585200-0.5mg	(22R,23R)-28-Homo Brassinolide	82373-95-3		0.5mg	$ 170.00	2022-06-04
TRC	H585200-2.5mg	(22R,23R)-28-Homo Brassinolide	82373-95-3		2.5mg	$953.00	2023-05-18
TRC	H585200-5mg	(22R,23R)-28-Homo Brassinolide	82373-95-3		5mg	$1642.00	2023-05-18
TRC	H585200-10mg	(22R,23R)-28-Homo Brassinolide	82373-95-3		10mg	$3117.00	2023-05-18
MedChemExpress	HY-N9435-10mM*1 mL in DMSO	28-Homobrassinolide	82373-95-3	96.96%	10mM*1 mL in DMSO	￥544	2025-04-15
MedChemExpress	HY-N9435-5mg	28-Homobrassinolide	82373-95-3	96.96%	5mg	￥500	2025-04-15
MedChemExpress	HY-N9435-10mg	28-Homobrassinolide	82373-95-3	96.96%	10mg	￥800	2025-04-15

(22R,23R)-28-Homo Brassinolide Production Method

Production Method 1

83509-42-6

82373-95-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride Solvents: Dichloromethane ; rt → -5 °C
1.2 Reagents: Hydrogen peroxide Solvents: Water ; -7 - -5 °C
1.3 Solvents: Dichloromethane ; 5 h, -7 - -5 °C
1.4 Reagents: Sodium sulfite Solvents: Water ; 10 min, -7 - -5 °C

Reference

Synthesis and immunochemical determination of 28-homobrassinosteroids

Khripach, V. A.; et al, Vestsi Natsyyanal'nai Akademii Navuk Belarusi, 2008, (3), 47-58

Production Method 2

83509-42-6

83510-06-9

82373-95-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid

Reference

Synthesis and preliminary evaluation of dimeric-28-homobrassinosteroids for plant growth regulators

Phutdhawong, Waya S.; et al, Steroids, 2016, 116, 38-44

Production Method 3

74174-45-1

82373-95-3

Reaction Conditions

1.1 Reagents: Potassium carbonate , Methanesulfonamide , Potassium ferricyanide , Cinchonan-9-ol, 10,11-dihydro-6′-methoxy-, 9-(4-chlorobenzoate), (9S)- Catalysts: Osmium tetroxide Solvents: 1-Butanol , tert-Butanol , Water ; 10 d, rt
1.2 Reagents: Sodium sulfite ; 18 h, rt
2.1 Reagents: Trifluoroacetic acid

Reference

Synthesis and preliminary evaluation of dimeric-28-homobrassinosteroids for plant growth regulators

Phutdhawong, Waya S.; et al, Steroids, 2016, 116, 38-44

(22R,23R)-28-Homo Brassinolide Raw materials

(22R,23R)-28-Homo Brassinolide Preparation Products

(22R,23R)-28-Homo Brassinolide (82373-95-3)

(22R,23R)-28-Homo Brassinolide Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:82373-95-3)(22R,23R)-2A,3A,22,23-TETRAHYDROXY-24-ETHYL-BETA-HOMO-7-OXA-5A-CHOLESTAN-6-ONE

Order Number:sfd3215

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

(22R,23R)-28-Homo Brassinolide Related Literature

1. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

82373-95-3 ((22R,23R)-28-Homo Brassinolide) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:82373-95-3)(22R,23R)-2A,3A,22,23-TETRAHYDROXY-24-ETHYL-BETA-HOMO-7-OXA-5A-CHOLESTAN-6-ONE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry